Cas no 2138278-78-9 (3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one
• CAS No: 2138278-78-9
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 6278204
• PubChem ID: 165849051
• Update Time: 2025-05-19

3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one
• 2138278-78-9
• EN300-1110523

• Inchi： 1S/C9H13N5O/c10-9-11-5-14(12-9)7-3-4-13(8(7)15)6-1-2-6/h5-7H,1-4H2,(H2,10,12)
• InChI Key： DHAOFXYFSMSQQG-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1CC1)N1C=NC(N)=N1

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one

Introduction to 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one (CAS No. 2138278-78-9)

3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by its CAS number 2138278-78-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound features a cyclopropylpyrrolidinone core linked to a 1H-1,2,4-triazole moiety, which endows it with distinctive chemical and biological characteristics.

The 3-amino-1H-1,2,4-triazol-1-yl substituent plays a crucial role in the compound's reactivity and interaction with biological targets. This triazole group is well-documented for its ability to participate in hydrogen bonding and hydrophobic interactions, making it a valuable component in the design of bioactive molecules. The cyclopropylpyrrolidinone ring contributes to the compound's overall stability and flexibility, allowing it to adopt multiple conformations that may enhance its binding affinity to biological receptors.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. Among these, triazoles and pyrrolidinones have been extensively studied due to their broad spectrum of biological activities. The combination of these two structural motifs in 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one makes it a promising candidate for further investigation.

In vitro studies have demonstrated that this compound exhibits notable pharmacological properties. Specifically, it has shown potential as an inhibitor of various enzymes and receptors involved in inflammatory and infectious diseases. The amino group on the triazole ring provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological activity. This flexibility makes 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one a versatile scaffold for drug development.

The cyclopropyl group in the molecule contributes to its unique physicochemical properties, such as lipophilicity and solubility. These characteristics are critical factors in determining the compound's bioavailability and pharmacokinetic behavior. Additionally, the presence of both polar and non-polar regions in the molecule enhances its ability to interact with diverse biological targets.

Current research is focused on exploring the therapeutic potential of 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one in several disease models. Preliminary findings suggest that it may have applications in treating neurological disorders, where its ability to cross the blood-brain barrier could be particularly beneficial. Furthermore, its anti-inflammatory properties make it a candidate for developing novel treatments for chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently.

The development of new drugs often relies on high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one has been subjected to HTS assays to evaluate its interaction with various biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided further optimization efforts.

One of the key challenges in drug development is achieving selectivity—that is, targeting specific biological pathways while minimizing side effects. The unique structural features of 3-(3-amino-1H-1,2,4-triazol-1-yl)-1-cyclopropylpyrrolidin-2-one contribute to its selectivity by allowing precise interaction with biological targets. This selectivity is essential for developing safe and effective therapeutic agents.

The future prospects for 3-(3-amino-1H-1,2,4-triazol-1-y)-l-cyclopropylpyrrolidin-l-lactam are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. With continued investment in research and development，this compound has the potential to make significant contributions to medicine.